1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde
Overview
Description
The compound “1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde” likely belongs to the class of organic compounds known as phenylpyrazoles . These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group .
Synthesis Analysis
While specific synthesis methods for “1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde” are not available, similar compounds such as 3-(pyridin-4-yl)-1,2,4-triazines have been synthesized using atom-economical approaches . The synthesis of these compounds often involves condensation of the corresponding amidrazones or carboxylic acid hydrazides with 1,2-diones .Molecular Structure Analysis
The molecular structure of “1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde” would likely be influenced by the presence of the pyrazole and pyridine rings. For instance, in the case of N-(pyridin-4-yl)pyridin-4-amine and its derivatives, molecular simulation methods were used to describe the arrangement of intercalated molecules within a layered structure .Chemical Reactions Analysis
While specific chemical reactions involving “1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde” are not available, similar compounds such as 3-(pyridin-4-yl)-1,2,4-triazines have shown various types of biological activity . These compounds are also of interest as herbicides and enzyme inhibitors .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde” would likely be influenced by its molecular structure. For instance, similar compounds such as 2-methyl-1-(pyridin-4-yl)propan-1-one have a molecular weight of 149.19 and exist in liquid form .Scientific Research Applications
- Synthetic Methods : Researchers have employed various methods to synthesize these compounds, starting from preformed pyrazoles or pyridines. For instance, the first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized in 1908 by Ortoleva, while subsequent work explored diverse substituents .
- Diversity Centers : The substituents at positions N1, C3, C4, C5, and C6 significantly impact the compound’s properties .
- Anticancer Activity : Some pyrazolo[3,4-b]pyridines exhibit promising anticancer properties. Researchers have investigated their effects on cancer cell lines, including breast, lung, and colon cancer .
- Anti-inflammatory Potential : These compounds have been evaluated for their anti-inflammatory activity. Their ability to modulate inflammatory pathways makes them interesting candidates for drug development .
- Antimicrobial Properties : Researchers have explored the antimicrobial effects of pyrazolo[3,4-b]pyridines against bacteria, fungi, and parasites .
- Enzyme Inhibition : Certain derivatives show enzyme inhibitory activity, particularly against kinases and phosphodiesterases .
- Neuroprotective Effects : Investigations suggest that these compounds may have neuroprotective potential, making them relevant for neurodegenerative diseases .
- Other Applications : Beyond the mentioned areas, pyrazolo[3,4-b]pyridines have also been studied for their antioxidant, antiviral, and antidiabetic properties .
- 1-(4-Pyridyl)ethylamine : This compound, related to our target molecule, serves as a pharmaceutical intermediate . Although not identical, it highlights the relevance of pyridine-substituted compounds in drug development.
Synthesis and Diversity of Substituents
Biomedical Applications
Pharmaceutical Intermediates
!Figure 1 Figure 1: Structure of 1H- and 2H-pyrazolo[3,4-b]pyridines and diversity centers present on them.
Mechanism of Action
Target of Action
Similar compounds have been found to target enzymes like prolyl-trna synthetase (prs) and serine/threonine-protein kinase b-raf . These enzymes play crucial roles in protein synthesis and signal transduction pathways, respectively .
Mode of Action
Compounds with similar structures have been found to inhibit their targets, leading to changes in cellular processes . For instance, inhibition of PRS can disrupt protein synthesis, affecting the growth and survival of cells .
Biochemical Pathways
Disruption of these pathways can lead to decreased cell proliferation and migration, potentially inhibiting the progression of diseases like cancer .
Pharmacokinetics
Similar compounds have been noted to require optimization to improve their pharmacokinetics and physicochemical properties .
Result of Action
Related compounds have demonstrated significant antimicrobial, antifungal, and antioxidant activities . They have also shown promising characteristics against viruses .
Safety and Hazards
While specific safety and hazard information for “1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde” is not available, similar compounds such as pyridin-4-yl-acetonitrile have been classified as having acute toxicity and can cause skin irritation . It’s important to handle such compounds with care, using personal protective equipment and ensuring adequate ventilation .
Future Directions
Research into compounds containing a phenylpyrazole skeleton is ongoing, with a focus on enhancing their optical properties and transferring the optical nonlinearity on the molecular level to macroscopic nonlinear and electro-optic activity . This suggests potential future directions for research into “1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde” and similar compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde involves the reaction of pyridine-4-carboxaldehyde with hydrazine hydrate to form 4-pyridinylhydrazine. This intermediate is then reacted with ethyl acetoacetate to form 1-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid ethyl ester, which is subsequently hydrolyzed to form the target compound.", "Starting Materials": [ "Pyridine-4-carboxaldehyde", "Hydrazine hydrate", "Ethyl acetoacetate" ], "Reaction": [ "Pyridine-4-carboxaldehyde is reacted with hydrazine hydrate in ethanol to form 4-pyridinylhydrazine.", "4-pyridinylhydrazine is then reacted with ethyl acetoacetate in ethanol in the presence of a base such as potassium carbonate to form 1-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid ethyl ester.", "The ester is then hydrolyzed using an acid such as hydrochloric acid to form the target compound, 1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde." ] } | |
CAS RN |
1155577-06-2 |
Product Name |
1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C9H7N3O |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
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